1-Piperidinecarboxylic acid, 4-[2-cyano-2-[(methylsulfonyl)oxy]ethyl]-, 1,1-dimethylethyl ester

• Molecular Formula: C14H24N2O5S
• Molecular Weight: 332.42 g/mol
• IUPAC Name: tert-butyl 4-(2-cyano-2-methylsulfonyloxyethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H24N2O5S/c1-14(2,3)20-13(17)16-7-5-11(6-8-16)9-12(10-15)21-22(4,18)19/h11-12H,5-9H2,1-4H3
• InChI Key: MIEZGECHMGBTJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC(C#N)OS(=O)(=O)C

Description

1-Piperidinecarboxylic acid, 4-[2-cyano-2-[(methylsulfonyl)oxy]ethyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C14H24N2O5S and its molecular weight is 332.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(2-cyano-2-hydroxyethyl)piperidine-1-carboxylate (67.0 g) and triethylamine (35.0 g) in dichloromethane (500 mL) was slowly added a solution of methanesulfonyl chloride (36.3 g) in dichloromethane (200 mL). The reaction system was stirred at room temperature for 2 hr, and added to ice water (300 mL). The organic layer was dried over anhydrous sodium sulfate, insoluble material was removed by filtration, and the filtrate was concentrated to give the title compound (80.0 g).